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Compound of Interest

Compound Name: Propyl paraben-13C6

Cat. No.: B15555118 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Propyl paraben-13C6, a stable isotope-labeled compound. Adherence to these

procedures is critical for maintaining a safe research environment and ensuring the integrity of

your work.

Propyl paraben-13C6 is a carbon-13 labeled version of Propylparaben.[1] While the isotopic

labeling is unlikely to alter the chemical's hazardous properties, it should be handled with the

same precautions as its unlabeled counterpart. Propylparaben is considered a hazardous

substance that can cause skin and eye irritation, and may cause respiratory irritation.[2]

Essential Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment are the first line of

defense against chemical exposure. The following table summarizes the recommended PPE

for handling Propyl paraben-13C6.
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Body Part
Personal Protective

Equipment
Specifications & Rationale

Eyes/Face

Safety goggles with side-

shields, Face shield (8-inch

minimum)

To protect against dust,

splashes, and vapors.[2][3]

Hands
Protective gloves (e.g., Nitrile

rubber)

Inspect gloves prior to use and

use proper removal technique

to avoid skin contact.[3]

Body
Impervious clothing, Overalls,

P.V.C. apron

To prevent skin contact with

the substance.[2][4]

Respiratory Dust mask or respirator

Recommended when handling

the powder to avoid inhalation

of dust.[5] A NIOSH-approved

half-face respirator with an

organic vapor/acid gas

cartridge and a dust/mist filter

is recommended where the

neat chemical is weighed and

diluted.[6]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Propyl paraben-13C6 is crucial for safety and operational

efficiency.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[2][4]

Recommended storage temperature is 4°C, away from light and moisture. For solutions in

solvent, store at -20°C for up to one month or -80°C for up to six months.[1][2]

Store away from incompatible materials such as oxidizing agents.[4]
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2. Handling and Use:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation exposure.[2][4] Ensure safety shower and eye wash stations are

readily accessible.[2]

Personal Hygiene: Avoid all personal contact, including inhalation.[4] Do not eat, drink, or

smoke in the handling area.[2] Wash hands thoroughly after handling.[2]

Procedure: Avoid generating dust.[4] When weighing or transferring the solid, use

appropriate tools to minimize dust creation. For preparing solutions, add the solid to the

solvent slowly.

3. Spill Management:

Minor Spills: For small spills of the solid, use dry clean-up procedures and avoid generating

dust.[4] Wear appropriate PPE, clean up the spill immediately, and place the material in a

suitable container for disposal.[4]

Major Spills: In case of a large spill, evacuate the area and alert emergency services.[4]

Control personal contact by wearing appropriate protective clothing.[4] Prevent the spillage

from entering drains or water courses.[4]

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do.[2][7] Seek medical attention.[7]

Skin Contact: Remove contaminated clothing and wash skin thoroughly with soap and water.

[2][7] If irritation persists, seek medical attention.[7]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[2]

[7] Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[2][7]

5. Disposal Plan:
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All waste must be handled in accordance with local, state, and federal regulations.[4]

This material and its container must be disposed of as hazardous waste.[4]

Consult your institution's environmental health and safety office for specific guidelines on the

disposal of chemical waste and stable isotope-labeled compounds.

Do not allow the chemical or its containers to enter drains or water systems.[4]
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Caption: Workflow for the safe handling of Propyl paraben-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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